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Compound of Interest

Compound Name: Foy 251

Cat. No.: B021791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Foy 251, also known as Camostat Mesylate. Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

Foy 251, a serine protease inhibitor, is classified as a hazardous substance. It is known to

cause skin and eye irritation and may cause respiratory irritation.[1][2] It is also very toxic to

aquatic life.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Foy 251. The

following table summarizes the required PPE.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Use appropriate chemical-

resistant gloves (minimum

standard BS EN 374:2003).[3]

Inspect gloves for integrity

before each use. For tasks

requiring high dexterity,

thinner, single-use gloves may

be appropriate, but must be

disposed of immediately after

use.[2] For tasks with a risk of

puncture or abrasion, thicker

gloves should be used.[2]

Always wash hands thoroughly

with soap and water after

removing gloves.[2]

Eye and Face Protection
Safety glasses with side

shields or Goggles

Must be worn to protect

against splashes and dust.[2]

[3] In situations with a higher

risk of splashing, a face shield

should be used in addition to

safety glasses or goggles.

Respiratory Protection NIOSH-approved respirator

A respirator is necessary if a

risk assessment indicates

potential for inhalation of dust

or aerosols, or when handling

the powder outside of a

chemical fume hood.[2][3]

Body Protection Laboratory coat or Protective

clothing

A lab coat should be worn to

prevent skin contact.[2] For

larger quantities or in

situations with a higher risk of

contamination, wear

appropriate protective clothing.
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[3] Work clothes should be

laundered separately.[2]

Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated area.[2][3]

Whenever possible, handle Foy 251 in a chemical fume hood, especially when working with

the solid form to avoid dust formation.[3]

Ensure a safety shower and eyewash station are readily accessible.[3]

General Handling:

Avoid all personal contact with the substance.[2]

Do not eat, drink, or smoke in the handling area.[2]

Keep containers securely sealed when not in use.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash all exposed external body areas thoroughly after handling.[2]

Storage:

Store in a cool, well-ventilated area, away from direct sunlight.[3]

Keep the container tightly sealed.[3]

Desiccate at room temperature.[3]

Emergency Procedures
In Case of Exposure:
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes.[3] Remove contaminated clothing

and shoes, and wash them before reuse.[3] If

skin irritation persists, seek medical attention.[4]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[3] If irritation persists,

consult a doctor.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Ingestion
Rinse the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[3]

Spill Response:

Evacuate: Immediately clear the area of all personnel.[2]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[1][2]

Personal Protection: Don the appropriate PPE, including a respirator if necessary, before

attempting cleanup.[2]

Cleanup:

For solid spills, use dry cleanup procedures to avoid generating dust.[2] Sweep or vacuum

up the material (use an explosion-proof vacuum if applicable) and place it in a clean, dry,

sealable, and labeled container for disposal.[2]
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For liquid spills, cover with a suitable absorbent material. Once absorbed, collect the

material and place it in a sealed container for disposal.

Decontaminate: Clean the spill area with a 10% caustic solution, followed by a water rinse.[3]

Dispose: All spill cleanup materials must be disposed of as hazardous waste.[2]

Disposal Plan
All Foy 251 waste, including empty containers and contaminated materials, must be treated as

hazardous waste.

Collection: Place all waste in a clearly labeled, sealed container.

Disposal: Arrange for disposal by a licensed hazardous waste disposal company.[4] Do not

dispose of down the drain or in general waste.

Experimental Workflow for Safe Handling of Foy 251
The following diagram illustrates the logical workflow for the safe handling of Foy 251 from

receipt to disposal.
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Foy 251 Safe Handling Workflow
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Caption: Workflow for the safe handling of Foy 251.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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